Cas no 1520300-83-7 (1-(5-methyl-1,2-oxazol-4-yl)cyclohexane-1-carboxylic acid)

• Product Name: 1-(5-methyl-1,2-oxazol-4-yl)cyclohexane-1-carboxylic acid
• CAS No: 1520300-83-7
• MF: C₁₁H₁₅NO₃
• MW: 209.241703271866
• CID: 5920045
• PubChem ID: 82612026
• Update Time: 2025-10-30

1-(5-methyl-1,2-oxazol-4-yl)cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(5-methyl-1,2-oxazol-4-yl)cyclohexane-1-carboxylic acid
• EN300-1834012
• 1520300-83-7

• Inchi： 1S/C11H15NO3/c1-8-9(7-12-15-8)11(10(13)14)5-3-2-4-6-11/h7H,2-6H2,1H3,(H,13,14)
• InChI Key： BGVBHXSPPUBKRV-UHFFFAOYSA-N
• SMILES： OC(C1(C2C=NOC=2C)CCCCC1)=O

Computed Properties

• Exact Mass: 209.10519334g/mol
• Monoisotopic Mass: 209.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 63.3Ų

Additional information on 1-(5-methyl-1,2-oxazol-4-yl)cyclohexane-1-carboxylic acid

1-(5-Methyl-1,2-oxazol-4-yl)cyclohexane-1-carboxylic Acid: A Comprehensive Overview

1-(5-Methyl-1,2-oxazol-4-yl)cyclohexane-1-carboxylic acid (CAS No. 1520300-83-7) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound belongs to the class of cyclohexanecarboxylic acids and features a 5-methyl-1,2-oxazol-4-yl substituent, which imparts distinct chemical and biological properties.

The chemical structure of 1-(5-methyl-1,2-oxazol-4-yl)cyclohexane-1-carboxylic acid consists of a cyclohexane ring with a carboxylic acid group attached at the 1-position. The 5-methyl-1,2-oxazol-4-yl substituent is attached to the same carbon atom as the carboxylic acid group. This arrangement provides the molecule with a high degree of structural rigidity and stability, which are crucial for its potential use in drug development.

In terms of physical properties, 1-(5-methyl-1,2-oxazol-4-yl)cyclohexane-1-carboxylic acid is a white crystalline solid with a melting point of approximately 160°C. It is slightly soluble in water but exhibits good solubility in organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). These solubility characteristics make it suitable for various experimental conditions and formulations.

Recent research studies have focused on the biological activities and potential therapeutic applications of 1-(5-methyl-1,2-oxazol-4-yl)cyclohexane-1-carboxylic acid. One notable area of interest is its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha) in human macrophages. These findings suggest that it may have potential as an anti-inflammatory agent for the treatment of inflammatory diseases.

Another area of research has explored the antimicrobial activity of 1-(5-methyl-1,2-oxazol-4-yl)cyclohexane-1-carboxylic acid. Studies have demonstrated that it exhibits broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. The mechanism of action appears to involve disruption of bacterial cell membranes, leading to cell death. This property makes it a promising candidate for the development of new antimicrobial agents to combat drug-resistant bacterial infections.

In addition to its anti-inflammatory and antimicrobial properties, 1-(5-methyl-1,2-oxazol-4-yl)cyclohexane-1-carboxylic acid has also been investigated for its anticancer potential. Preclinical studies have shown that it can induce apoptosis in various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The compound appears to target multiple signaling pathways involved in cell proliferation and survival, making it a potential lead compound for further drug development.

The synthesis of 1-(5-methyl-1,2-oxazol-4-yl)cyclohexane-1-carboxylic acid has been extensively studied and optimized to improve yield and purity. One common synthetic route involves the reaction of cyclohexanecarbaldehyde with hydroxylamine hydrochloride to form the corresponding oxime, followed by cyclization with acetic anhydride to form the oxazole ring. The final step involves carboxylation to introduce the carboxylic acid group. This synthetic pathway is efficient and scalable, making it suitable for large-scale production.

Pharmacokinetic studies have also been conducted to evaluate the absorption, distribution, metabolism, and excretion (ADME) properties of 1-(5-methyl-1,2-oaxzol)-cyclohexane-carboxylic acid. These studies have shown that it has good oral bioavailability and a favorable pharmacokinetic profile. The compound is rapidly absorbed from the gastrointestinal tract and distributed throughout the body. It is metabolized primarily by hepatic enzymes and excreted via urine and feces.

Despite its promising properties, further research is needed to fully understand the mechanisms of action and potential side effects of 1-(5-methyl)-cyclohexanecarboxylic acid. Clinical trials are currently underway to evaluate its safety and efficacy in humans. These trials will provide valuable insights into its therapeutic potential and guide future drug development efforts.

In conclusion, 1-(5-Methyl)-cyclohexanecarboxylic acid (CAS No. 1520300)-83) is a multifaceted compound with diverse biological activities and potential applications in medicine. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds promise for addressing unmet medical needs in various disease areas.